Cas no 921864-63-3 (methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate)

• Product Name: methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• CAS No: 921864-63-3
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 6308796
• PubChem ID: 40887595
• Update Time: 2025-06-08

methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• methyl N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)carbamate
• 921864-63-3
• AKOS024633389
• F2262-0396
• methyl (3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate

• Inchi： 1S/C16H22N2O4/c1-5-8-18-12-9-11(17-15(20)21-4)6-7-13(12)22-10-16(2,3)14(18)19/h6-7,9H,5,8,10H2,1-4H3,(H,17,20)
• InChI Key： ZSTJWLRYIUMUCJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CCC)C(C(C)(C)C1)=O)NC(=O)OC

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate

Methyl N-(3,3-Dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921864-63-3): An Overview

Methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921864-63-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for further investigation in various medical and scientific contexts.

The chemical structure of methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate includes a benzoxazepine core with specific substituents that contribute to its pharmacological properties. The presence of the methyl carbamate group and the propyl substituent on the benzoxazepine ring are key structural elements that influence its biological activity. These features have been studied extensively to understand their impact on receptor binding and cellular responses.

Recent research has highlighted the potential of methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells. This makes it a promising candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. This property is particularly relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a relatively long half-life in vivo, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring consistent therapeutic effects and minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl N-(3,3-dimethyl-4-oxyo-o-propyl--tetrahydro--benzoxazepin--yl)carbamate in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing to phase II and III trials to further assess its clinical utility.

From a synthetic chemistry perspective, the preparation of methyl N-(3,-dimethyl--oxyo--propyl--tetrahydro--,--benzoxazepin--yl)carbamate involves several key steps that require precise control over reaction conditions and purification processes. The synthesis typically begins with the formation of the benzoxazepine core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity.

In conclusion, methyl N-(,-dimethyl--oxyo--propyl--tetrahydro--,--benzoxazepin--yl)carbamate (CAS No. 921864-) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in treating various medical conditions.